Cas no 422-06-0 (Propanal,2,2,3,3,3-pentafluoro-)

• Product name: Propanal,2,2,3,3,3-pentafluoro-
• CAS No: 422-06-0
• MF: C₃HF₅O
• MW: 148.031458616257
• CID: 331193
• PubChem ID: 67907

Propanal,2,2,3,3,3-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Propanal,2,2,3,3,3-pentafluoro-
• 2,2,3,3,3-pentafluoropropanal
• Pentafluoropropionaldehyde hydrate, tech
• EINECS 207-013-2
• pentafluoro propanal
• Pentafluoropropionaldehyde
• Pentafluor-propionaldehyd
• Perfluoropropanal hydrate
• perfluoropropionaldehyde
• Propanal,pentafluoro
• Propionaldehyde,pentafluoro
• Propanal, pentafluoro-
• Propionaldehyde, pentafluoro-
• propanal, 2,2,3,3,3-pentafluoro-
• UNII-UP47XVV2P8
• EN300-364982
• 422-06-0
• Aluminumfluoride
• UP47XVV2P8
• AKOS009158211
• NS00043341
• DTXSID60195027
• Pentafluoropropionaldehyde hydrate, tech.
• SCHEMBL808892
• pentafluoropropanal
• 2,2,3,3,3-Pentafluoropropanal #

• Inchi： InChI=1S/C3HF5O/c4-2(5,1-9)3(6,7)8/h1H
• InChI Key： IRPGOXJVTQTAAN-UHFFFAOYSA-N
• SMILES： FC(F)(C(F)(F)F)C=O

Computed Properties

• Exact Mass: 166.00500
• Monoisotopic Mass: 147.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Boiling Point: 96-98°C
• Flash Point: °C
• Refractive Index: 1.322
• PSA: 40.46000
• LogP: 0.49470

Propanal,2,2,3,3,3-pentafluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Propanal,2,2,3,3,3-pentafluoro- Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Propanal,2,2,3,3,3-pentafluoro-

Comprehensive Overview of Propanal,2,2,3,3,3-pentafluoro- (CAS No. 422-06-0): Properties, Applications, and Market Insights

Propanal,2,2,3,3,3-pentafluoro- (CAS No. 422-06-0) is a fluorinated organic compound with significant industrial and research applications. This compound, also known as pentafluoropropionaldehyde, belongs to the family of fluorinated aldehydes, which are widely recognized for their unique chemical properties and versatility in various fields. The presence of five fluorine atoms in its molecular structure imparts exceptional stability and reactivity, making it a valuable intermediate in organic synthesis and specialty chemical manufacturing.

The molecular formula of Propanal,2,2,3,3,3-pentafluoro- is C3HF5O, and its molecular weight is 148.03 g/mol. The compound exhibits a boiling point of approximately 60-62°C and a density of 1.45 g/cm³ at 25°C. These physical properties make it suitable for use in controlled environments where precise temperature and pressure conditions are required. The fluorinated aldehyde structure of this compound contributes to its high polarity, which enhances its solubility in organic solvents such as ethers, alcohols, and chlorinated hydrocarbons.

One of the most notable applications of Propanal,2,2,3,3,3-pentafluoro- is in the pharmaceutical industry, where it serves as a key building block for the synthesis of fluorinated active pharmaceutical ingredients (APIs). Fluorinated compounds are increasingly sought after in drug development due to their ability to improve metabolic stability, bioavailability, and binding affinity to target proteins. Researchers are particularly interested in pentafluoropropionaldehyde derivatives for their potential in designing next-generation therapeutics for conditions such as cancer, infectious diseases, and neurological disorders.

In addition to pharmaceuticals, Propanal,2,2,3,3,3-pentafluoro- finds applications in the agrochemical sector. Fluorinated aldehydes are used to synthesize advanced crop protection agents that offer enhanced efficacy and environmental safety. The compound's reactivity allows for the creation of novel herbicides, insecticides, and fungicides that address the growing demand for sustainable agricultural solutions. With the global focus on food security and sustainable farming practices, the role of fluorinated agrochemical intermediates like this compound is becoming increasingly important.

The electronics industry also benefits from the unique properties of Propanal,2,2,3,3,3-pentafluoro-. Fluorinated compounds are essential in the production of specialty materials for semiconductors, liquid crystal displays (LCDs), and other high-tech applications. The compound's ability to form stable thin films and its compatibility with various deposition techniques make it a valuable component in the manufacturing of advanced electronic devices. As the demand for smaller, faster, and more energy-efficient electronics grows, the importance of high-performance fluorinated materials continues to rise.

From an environmental perspective, Propanal,2,2,3,3,3-pentafluoro- has attracted attention due to its potential role in green chemistry initiatives. Researchers are exploring ways to utilize fluorinated compounds in catalytic processes that reduce waste and energy consumption. The compound's stability under various conditions makes it a candidate for use in sustainable chemical transformations, aligning with the global push toward greener industrial practices. This aspect is particularly relevant given the increasing regulatory pressures on chemical manufacturers to adopt eco-friendly production methods.

The market for Propanal,2,2,3,3,3-pentafluoro- and related fluorinated compounds has shown steady growth in recent years. Industry analysts project continued expansion, driven by demand from the pharmaceutical, agrochemical, and electronics sectors. Key manufacturers are investing in research and development to improve synthesis methods and expand the application scope of this versatile compound. As innovation in fluorochemistry advances, pentafluoropropionaldehyde-based products are expected to play an increasingly prominent role in various high-value industries.

Quality control and handling of Propanal,2,2,3,3,3-pentafluoro- require specialized knowledge and equipment. Proper storage conditions, typically under inert atmosphere and controlled temperatures, are essential to maintain the compound's stability and purity. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the identity and quality of the material. These rigorous quality assurance measures ensure that the compound meets the exacting standards required for its diverse applications.

Looking ahead, the future of Propanal,2,2,3,3,3-pentafluoro- appears promising, with numerous opportunities for innovation and application expansion. As research in fluorinated compounds continues to advance, new uses for this material are likely to emerge in fields such as materials science, energy storage, and biomedical engineering. The compound's unique combination of properties positions it as a valuable asset in the development of next-generation technologies and solutions to global challenges.